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Compound of Interest

Compound Name: 2-Chloronicotinic acid

Cat. No.: B045699

An In-depth Technical Guide to 2-Chloronicotinic Acid (CAS 2942-59-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloronicotinic acid, with a CAS number of 2942-59-8, is a halogenated pyridine carboxylic
acid that serves as a pivotal intermediate in the synthesis of a multitude of high-value chemical
compounds.[1][2] Its structural features, including a reactive chlorine atom at the 2-position and
a carboxylic acid group at the 3-position of the pyridine ring, make it a versatile building block in
medicinal chemistry and agrochemical development.[2][3] This document provides a
comprehensive technical overview of 2-chloronicotinic acid, encompassing its chemical and
physical properties, detailed synthesis protocols, key applications, and safety information. It is
intended to be a critical resource for professionals engaged in organic synthesis, drug
discovery, and process development.

Chemical and Physical Properties

2-Chloronicotinic acid is a white to light yellow or cream-colored crystalline powder.[4][5] It is
classified as an aromatic carboxylic acid and a member of the pyridines family.[5][6]

Table 1: General and Chemical Properties
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Property Value Source(s)
CAS Number 2942-59-8 [4][6]
2-chloropyridine-3-carboxylic
IUPAC Name " [31[6]
aci

2-Chloro-3-pyridinecarboxylic

Synonyms acid, 2CLNA 4
Molecular Formula CeHaCINO2 [4107]
Molecular Weight 157.55 g/mol [41617]
pKa 2.07 £ 0.25 (Predicted)

Table 2: Physical Characteristics

Property Value Source(s)

White to light yellow/cream
Appearance ) [41[8]
crystalline powder

Melting Point 176-178 °C (decomposes) [4]
Boiling Point 316.8 °C at 760 mmHg

Density 1.47 g/cm3

Flash Point 145.4 °C [9]
Vapor Pressure 0.000168 mmHg at 25°C

Table 3: Purity and Specification
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Parameter Specification Source(s)
Purity by HPLC > 98.0% [3114]

Loss on Drying <0.3% [4]

Water Content <0.3% [8]
Residue on Ignition <0.1% [4]
Sulfated Ash <0.2% [8]

Table 4: Solubility Profile

Solvent Solubility Source(s)

Sparingly soluble (Approx.

Water 3.26 glL) [4][10]
Methanol Sparingly soluble [4]
DMSO Soluble

Ethyl Acetate Slightly Soluble

Benzene Insoluble [11]
Toluene Insoluble [11]

Synthesis and Experimental Protocols

Several synthetic routes for 2-chloronicotinic acid have been established, primarily starting
from nicotinic acid or 3-methylpyridine.

Synthesis from Nicotinic Acid N-oxide

This is a common and high-yielding method involving the N-oxidation of nicotinic acid followed
by chlorination.[7][12][13] The chlorination step converts the N-oxide to the desired 2-chloro
derivative.

¢ N-Oxidation: React nicotinic acid with an oxidizing agent, such as hydrogen peroxide (H202),
to form nicotinic acid N-oxide.[12][14]
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Chlorination Mixture Preparation: Prepare a mixture of phosphorus oxychloride (POCIz) and
phosphorus trichloride (PCIz) or phosphorus pentachloride (PCls).[7][12][14] Introduce
chlorine gas into this mixture, controlling the temperature at approximately 60°C, until
residual chlorine gas escapes.[7][14]

Reaction: Cool the chlorination mixture and add the prepared nicotinic acid N-oxide in
portions.[7][14] Heat the reaction mixture to 100-105°C for 1 to 1.5 hours, stirring until the
solution becomes transparent.[7][14]

Work-up: Continue stirring for another 30 minutes, then remove the excess phosphorus
oxychloride under reduced pressure.[7][14]

Isolation: Cool the resulting residue to room temperature and carefully add water to
precipitate the crude product.[7][14] The 2-chloronicotinic acid can then be isolated by
filtration. A patent describes a variation where the intermediate 2-chloronicotinic acid
chloride is distilled from the reaction mixture and then hydrolyzed in water at 90-100°C to
yield pure white crystals of the final product.[15]
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Synthesis from Nicotinic Acid N-oxide

Nicotinic Acid

H202 Oxidation

L . . Chlorination Reagents
Nicotinic Acid N-oxide (POCls, PCIs/PCls, Cl2)

r

Reaction Mixture
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Distillation / Work-up

ydrolysis

2-Chloronicotinic Acid
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Synthesis from 3-Methylpyridine

3-Methylpyridine
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2-Chloronicotinic Acid
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Applications of 2-Chloronicotinic Acid
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(CAS 2942-59-8)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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